Cas no 163733-55-9 (1-[4-(4-Benzylpiperazin-1-yl)phenyl]ethanone)

1-[4-(4-Benzylpiperazin-1-yl)phenyl]ethanone structure
163733-55-9 structure
Product Name:1-[4-(4-Benzylpiperazin-1-yl)phenyl]ethanone
CAS No:163733-55-9
MF:C19H22N2O
MW:294.390784740448
CID:1069273
PubChem ID:757808
Update Time:2025-04-20

1-[4-(4-Benzylpiperazin-1-yl)phenyl]ethanone Chemical and Physical Properties

Names and Identifiers

    • 1-[4-(4-Benzylpiperazin-1-yl)phenyl]ethanone
    • 1-[4-(4-BENZYL-PIPERAZIN-1-YL)-PHENYL]-ETHANONE
    • BUTTPARK 62\14-25
    • CHEMBL259802
    • SCHEMBL1482123
    • CS-0117082
    • 1-[4-(4-benzyl-piperazin-1-yl)-phenyl]ethanone
    • 1-(4-(4-benzylpiperazin-1-yl)phenyl)ethanone
    • DB-102627
    • 163733-55-9
    • AUTPNGXKYQJLBF-UHFFFAOYSA-N
    • AKOS000221164
    • MDL: MFCD00813863
    • Inchi: 1S/C19H22N2O/c1-16(22)18-7-9-19(10-8-18)21-13-11-20(12-14-21)15-17-5-3-2-4-6-17/h2-10H,11-15H2,1H3
    • InChI Key: AUTPNGXKYQJLBF-UHFFFAOYSA-N
    • SMILES: O=C(C)C1C=CC(=CC=1)N1CCN(CC2C=CC=CC=2)CC1

Computed Properties

  • Exact Mass: 294.173213330g/mol
  • Monoisotopic Mass: 294.173213330g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 4
  • Complexity: 348
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3
  • Topological Polar Surface Area: 23.6Ų
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